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Compound of Interest

Compound Name:
4-Methoxy-2,5-

dimethylbenzenesulfonyl chloride

Cat. No.: B1330946 Get Quote

CAS Number: 91179-12-3

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-2,5-dimethylbenzenesulfonyl chloride is a specialized organic compound that

holds significance as a versatile reagent and building block in synthetic organic chemistry,

particularly in the realms of medicinal chemistry and drug development. Its unique structural

features, comprising a reactive sulfonyl chloride moiety and a substituted aromatic ring with

methoxy and dimethyl functionalities, make it a valuable tool for the introduction of the 4-

methoxy-2,5-dimethylbenzenesulfonyl group into various molecular scaffolds. This functional

group can influence the physicochemical properties, such as lipophilicity and metabolic stability,

of a parent molecule, and is integral to the synthesis of a diverse range of sulfonamides and

sulfonate esters. This guide provides a comprehensive overview of the available technical data,

synthetic methodologies, and potential applications of this compound.

Physicochemical and Safety Data
While comprehensive experimental data for 4-Methoxy-2,5-dimethylbenzenesulfonyl
chloride is not extensively documented in publicly available literature, key properties have

been reported by various chemical suppliers.
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Table 1: Physicochemical Properties of 4-Methoxy-2,5-dimethylbenzenesulfonyl chloride

Property Value Source/Citation

CAS Number 91179-12-3 [1][2]

Molecular Formula C₉H₁₁ClO₃S [1][2]

Molecular Weight 234.7 g/mol [1]

Physical Form Solid

Appearance Off-white to slight yellow solid

Melting Point 98-99 °C [3]

Boiling Point Data not available

Purity 95% - 98%

Safety Information:

4-Methoxy-2,5-dimethylbenzenesulfonyl chloride is classified as a hazardous substance

and should be handled with appropriate safety precautions in a laboratory setting.

Table 2: Hazard and Precautionary Statements
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Category Code Statement

Hazard Statements H314
Causes severe skin burns and

eye damage.

H335
May cause respiratory

irritation.

Precautionary Statements P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Synthesis and Reactivity
Synthesis
A specific, detailed experimental protocol for the synthesis of 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride is not readily available in peer-reviewed literature.

However, its synthesis can be conceptually approached through the chlorosulfonation of 1,4-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1330946?utm_src=pdf-body
https://www.benchchem.com/product/b1330946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dimethyl-2-methoxybenzene. This electrophilic aromatic substitution reaction is a standard

method for the preparation of arylsulfonyl chlorides.

Conceptual Synthetic Pathway:
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1,4-Dimethyl-2-methoxybenzene

4-Methoxy-2,5-dimethylbenzenesulfonyl chloride

Chlorosulfonation

Chlorosulfonic Acid (ClSO3H)

HCl+ HCl
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Reaction

Work-up and Purification

Dissolve Amine and Base in Anhydrous Solvent

Cool to 0 °C

Add 4-Methoxy-2,5-dimethylbenzenesulfonyl chloride

Stir and Monitor by TLC

Quench with Water

Extract with Organic Solvent

Wash Organic Layer

Dry and Concentrate

Purify by Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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